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Compound of Interest

Compound Name: NC-174

Cat. No.: B15553525

Application Notes and Protocols for NC-174

For Research Use Only

Introduction

NC-174, also known by its synonym CP-Dpm-GA, is a trisubstituted guanidine compound
recognized for its potential as a high-potency synthetic sweetener and as a probe for sweet
taste receptors.[1] Its chemical formula is C23H22N402, with a molecular weight of 386.46 g/mol
.[1] The IUPAC name for NC-174 is 1-benzhydryl-3-(4-cyanophenyl)guanidine acetate.[1] As a
research tool, proper handling, dissolution, and storage are critical to ensure its stability and
the reproducibility of experimental results. These application notes provide detailed protocols
for the dissolution and storage of NC-174 for research applications.

Physicochemical Properties and Storage

A summary of the key physicochemical properties and storage recommendations for NC-174 is
provided in the table below.
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Property

Data

Reference

Chemical Name

1-benzhydryl-3-(4-

cyanophenyl)guanidine

[1]

acetate
Synonyms CP-Dpm-GA, NC174 [1]
Molecular Formula C23H22N402 [1]
Molecular Weight 386.46 g/mol [1]
Appearance Solid powder [1]
) >98% (refer to Certificate of
Purity _ [1]
Analysis)
N Soluble in DMSO, insoluble in
Solubility [1]

water

Shipping Condition

Shipped at ambient

temperature

[1]

Storage (Solid)

Short-term (days to weeks): O -
4°C, dry and darkLong-term
(months to years): -20°C, dry
and dark

[1]

Storage (Solution)

Short-term (days to weeks): O -
4°CLong-term (months): -20°C

[1]

Shelf Life (Solid)

>2 years if stored properly

[1]

Experimental Protocols

Reagent and Equipment Preparation

e Reagents:

o NC-174 (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous, research grade
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o Phosphate-buffered saline (PBS), pH 7.4, or other appropriate aqueous buffer for final
dilutions

e Equipment:

Vortex mixer

[¢]

[e]

Calibrated micropipettes and sterile tips

o

Sterile microcentrifuge tubes or amber glass vials

[¢]

-20°C freezer and 4°C refrigerator

[¢]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

o Equilibrate: Allow the vial of solid NC-174 and the anhydrous DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.

* Weighing: Accurately weigh the desired amount of NC-174 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.86 mg of NC-174.

e Dissolution: Add the calculated volume of anhydrous DMSO to the NC-174 powder. For the
example above, add 1 mL of DMSO.

e Mixing: Cap the tube securely and vortex gently until the solid is completely dissolved.
Visually inspect the solution to ensure there are no particulates. If necessary, brief sonication
in a water bath can be used to aid dissolution.

» Storage: Store the 10 mM stock solution in a tightly sealed, light-protected vial (amber vial or
a clear vial wrapped in aluminum foil) at -20°C for long-term storage or at 4°C for short-term
use.

Protocol for Preparation of Working Solutions
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For most biological experiments, the DMSO stock solution of NC-174 will need to be further
diluted in an aqueous buffer. It is important to note that high concentrations of DMSO can be
toxic to cells. Therefore, the final concentration of DMSO in the experimental medium should
be kept to a minimum, typically below 0.5%.

o Determine Final Concentration: Decide on the final concentration of NC-174 required for
your experiment.

o Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution in your agueous
buffer of choice (e.g., PBS, cell culture medium) to achieve the desired final concentration.

e Mixing: When diluting the DMSO stock into an aqueous buffer, add the stock solution to the
buffer and mix immediately and thoroughly to avoid precipitation of the compound.

o Use Immediately: It is recommended to prepare fresh working solutions from the stock
solution for each experiment.

Visual Representations
Experimental Workflow for NC-174 Dissolution and
Storage

Storage

D o Waeal Short-term Storage
Days-to-Weeks (0-4°C)

Months
. Long-term Storage
10 mM Stock Solution (20°C)

Preparation of Working Solution

Use Immediately

Preparation of Stock Solution

Start: NC-174 Powder Weigh NC-174 Add Anhydrous DMSO Vortex to Dissolve
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Caption: Workflow for dissolving and storing NC-174.

Logical Relationship for NC-174 Handling
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or 4°C (short-term)
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qlution Form (in DMSO)
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Protect from Light Protect from Moisture
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Experimental Use

Aliquot to Avoid Freeze-Thaw

Prepare Fresh Working Solutions

Minimize Final DMSO Concentration

Click to download full resolution via product page
Caption: Key considerations for handling NC-174.

Stability and Safety Precautions

« Stability: As a fluorescent probe, NC-174 may be sensitive to light. It is recommended to
protect both the solid compound and its solutions from light to prevent photobleaching and
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degradation. Aliquoting stock solutions is advised to avoid repeated freeze-thaw cycles,
which can degrade the compound.

o Safety: The toxicological properties of NC-174 have not been fully investigated. Standard
laboratory safety precautions should be followed. Wear appropriate personal protective
equipment, including gloves, a lab coat, and safety glasses, when handling the compound.
Avoid inhalation of the powder and contact with skin and eyes. Work in a well-ventilated
area. In case of accidental contact, wash the affected area thoroughly with water. Consult the
Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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